Cas no 144651-06-9 (Oxasulfuron)

• Product Name: Oxasulfuron
• CAS No: 144651-06-9
• MF: C₁₇H₁₈N₄O₆S
• MW: 406.413022518158
• CID: 64868
• PubChem ID: 329757170
• Update Time: 2025-06-12

Oxasulfuron Chemical and Physical Properties

Names and Identifiers

• Oxasulfuron
• OXETAN-3-YL 2-[(4,6-DIMETHYLPYRIMIDIN-2-YL)CARBAMOYLSULFAMOYL]BENZOATE
• DYNAM
• EXPERT
• oxasulfuron oxetan-3-yl 2-[(4,6-dimethylpyrimidin-2-yl)-carbamoylsulfamoyl]benzoate
• Benzonic acid, 2-[[[[(4,6-dimethyl-2-pyrimidinyl) amino]carbonyl]amino]sulfonyl], 3-oxetanyl ester
• 3-oxetanyl 2-[[[[(4,6-dimethyl-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]benzoate
• oxetan-3-yl 2-{[(4,6-dimethylpyrimidin-2-yl)carbamoyl]sulfamoyl}benzoate
• EP-A 0496701
• A808254
• oxetan-3-yl 2-(N-(4,6-dimethylpyrimidin-2-ylcarbamoyl)sulfamoyl)benzoate
• Oxetan-3-yl 2-(N-((4,6-dimethylpyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate
• CHEMBL1903152
• 2-[[[(4,6-dimethyl-2-pyrimidinyl)amino]-oxomethyl]sulfamoyl]benzoic acid 3-oxetanyl ester
• NS00010347
• AKOS015895299
• 3-OXETANYL 2-(((((4,6-DIMETHYL-2-PYRIMIDINYL)AMINO)CARBONYL)AMINO)SULFONYL)BENZOATE
• NCGC00168326-01
• Q22808495
• Oxasulfuron [ISO]
• oxetan-3-yl 2-({[(4,6-dimethylpyrimidin-2-yl)carbamoyl]amino}sulfonyl)benzoate
• 698F069J44
• OXETAN-3-YL 2-((4,6-DIMETHYLPYRIMIDIN-2-YL)CARBAMOYLSULFAMOYL)BENZOATE
• CGA-277476
• Oxasulfuron, PESTANAL(R), analytical standard
• Benzoic acid, 2-(((((4,6-dimethyl-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-, 3-oxetanyl ester
• J-007992
• UNII-698F069J44
• 144651-06-9
• FT-0631168
• DTXSID4034364
• CGA-277476 Herbicide
• SCHEMBL66884
• DB-042741
• IOXAXYHXMLCCJJ-UHFFFAOYSA-N
• Benzoic acid, 2-[[[[(4,6-dimethyl-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-, 3-oxetanyl ester
• 3-Oxetanyl 2-{[(4,6-dimethyl-2-pyrimidinyl)carbamoyl]sulfamoyl}benzoate
• Oxetan-3-yl 2-((((4,6-dimethylpyrimidin-2-yl)carbamoyl)amino)sulfonyl)benzoate
• Oxetan-3-yl 2-(((4,6-dimethylpyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate
• Oxetan-3-yl 2-(((N-(4,6-dimethylpyrimidin-2-yl)carbamoyl)amino)sulfonyl)benzoate
• 3-Oxetanyl 2-(((4,6-dimethyl-2-pyrimidinyl)carbamoyl)sulfamoyl)benzoate
• Oxetan-3-yl 2-({[N-(4,6-dimethylpyrimidin-2-yl)carbamoyl]amino}sulfonyl)benzoate
• DTXCID2014364

• MDL： MFCD00871602
• Inchi： 1S/C17H18N4O6S/c1-10-7-11(2)19-16(18-10)20-17(23)21-28(24,25)14-6-4-3-5-13(14)15(22)27-12-8-26-9-12/h3-7,12H,8-9H2,1-2H3,(H2,18,19,20,21,23)
• InChI Key： IOXAXYHXMLCCJJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1C(=O)OC1COC1)(NC(NC1N=C(C)C=C(C)N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 406.09500
• Monoisotopic Mass: 406.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.49
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.635
• PSA: 144.96000
• LogP: 2.70410

Oxasulfuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H373-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 48/22-50/53
• Safety Instruction： S46-S60-S61
• Hazardous Material Identification：
• Safety Term：S46;S60;S61
• Risk Phrases：R48/22; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas

Additional information on Oxasulfuron

Comprehensive Guide to Oxasulfuron (CAS No. 144651-06-9): Properties, Applications, and Environmental Impact

Oxasulfuron (CAS No. 144651-06-9) is a selective herbicide belonging to the sulfonylurea class, widely recognized for its efficacy in controlling broadleaf weeds and grasses in various crops. With the increasing global demand for sustainable agriculture, Oxasulfuron has gained attention due to its low application rates and targeted action. This article delves into its chemical properties, mode of action, agricultural benefits, and safety considerations, addressing common queries like "how does Oxasulfuron work" and "is Oxasulfuron safe for crops."

The chemical structure of Oxasulfuron features a sulfonylurea bridge, which inhibits the acetolactate synthase (ALS) enzyme in plants, disrupting branched-chain amino acid synthesis. This mechanism makes it highly effective against weeds while being compatible with crops like soybeans, corn, and cereals. Farmers often search for "best practices for Oxasulfuron application" to maximize yield and minimize resistance. Studies suggest that integrating Oxasulfuron with other herbicide-resistant management strategies can prolong its efficacy.

Environmental sustainability is a hot topic in agrochemical discussions. Oxasulfuron degrades relatively quickly in soil, reducing long-term residual effects. However, questions like "Oxasulfuron half-life in soil" and "impact on non-target organisms" are frequently raised. Research indicates that proper application techniques, such as avoiding runoff-prone areas, can mitigate ecological risks. Regulatory agencies worldwide, including the EPA, have evaluated Oxasulfuron for compliance with environmental safety standards.

From an economic perspective, Oxasulfuron offers cost-effective weed control, a key concern for farmers searching for "affordable herbicides for soybeans." Its compatibility with integrated pest management (IPM) systems further enhances its appeal. Recent trends also highlight the role of Oxasulfuron in conservation tillage systems, which align with climate-smart agriculture goals.

Innovations in formulation technology, such as microencapsulated Oxasulfuron, aim to improve its stability and reduce volatilization. These advancements address user queries like "how to enhance herbicide efficiency." Additionally, ongoing research explores its potential in organic farming systems when used under regulated conditions.

In conclusion, Oxasulfuron (CAS No. 144651-06-9) remains a vital tool in modern agriculture, balancing efficacy, safety, and sustainability. By addressing user concerns like "alternatives to Oxasulfuron" and "resistance prevention," this guide aims to empower stakeholders with science-backed insights for informed decision-making.